Cas no 167427-26-1 (2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bS,6aS,12bS,12cR,14aS)- (9CI))

• Product name: 2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bS,6aS,12bS,12cR,14aS)- (9CI)
• CAS No: 167427-26-1
• MF: C₃₂H₄₃NO₅
• MW: 521.688728956608
• CID: 215474

2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bS,6aS,12bS,12cR,14aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4aS,4bS,6aS,12bS,12cR,14aS)- (9CI)
• 2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-1
• 2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,(2S,3R,3aR,4
• 2H,4bH-Oxireno[4',4'a]-1-benzopyrano[5',6':6,7]indeno[1,2-b]indole-3,4b-diol,3,3a,5,6,6a,7,12,12b,12c,13,14,14a-dodecahydro-12b,12c-dimethyl-2-[1-methyl-1-[(3-methyl-2-butenyl)oxy]ethyl]-,[2S-(2a,3b,3aa,4aR*,4bb,6aa,12bb,12ca,14ab)]-
• FO 2546E
• Terpendole J

• Inchi： 1S/C32H43NO5/c1-18(2)13-16-36-28(3,4)26-24(34)27-32(38-27)23(37-26)12-14-29(5)30(6)19(11-15-31(29,32)35)17-21-20-9-7-8-10-22(20)33-25(21)30/h7-10,13,19,23-24,26-27,33-35H,11-12,14-17H2,1-6H3/t19-,23-,24+,26-,27+,29+,30+,31-,32-/m0/s1
• InChI Key： GLVMTITYOKYZRQ-JSVBYLJXSA-N
• SMILES： O[C@@]12CC[C@@]3([H])CC4C5=CC=CC=C5NC=4[C@]3(C)[C@]1(CC[C@]1([H])O[C@H](C(C)(C)OCC=C(C)C)[C@@H](O)[C@H]3O[C@]231)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• XLogP3: 3.112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans